Cas no 1105195-39-8 (4-chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 4-chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1105195-39-8
• MDL: MFCD11986987
• CID: 4560686
• PubChem ID: 33680001
• Update Time: 2025-05-26

4-chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11986987

Additional information on 4-chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine

4-Chloro-N-[2-(Dimethylamino)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-39-8): A Comprehensive Overview

4-Chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-39-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CDBA, belongs to the class of benzothiazoles and is characterized by its unique chemical structure and potential biological activities. This article provides a detailed overview of CDBA, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

CDBA is a white to off-white solid with a molecular formula of C₁₂H₁₆ClN₃S and a molecular weight of 277.8 g/mol. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Its chemical structure features a benzothiazole ring system substituted with a chloro group at the 4-position and an N-(dimethylamino)ethylamine moiety at the 2-position. These functional groups contribute to its unique pharmacological properties and potential therapeutic applications.

Synthesis Methods

The synthesis of CDBA can be achieved through various routes, but one of the most common methods involves the reaction of 4-chlorobenzothiazole with N,N-dimethylethylenediamine. This reaction typically proceeds under mild conditions, such as in the presence of a base like triethylamine or potassium carbonate, and in a suitable solvent like ethanol or acetonitrile. The reaction yields CDBA in good purity and yield, making it an accessible compound for further research and development.

Biological Activities

CDBA has been studied for its diverse biological activities, including its potential as an antitumor agent, neuroprotective agent, and anti-inflammatory compound. Recent research has shown that CDBA exhibits significant cytotoxicity against various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, CDBA has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that CDBA can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage. These findings suggest that CDBA may have therapeutic potential in the treatment of neurodegenerative disorders.

CDBA also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Developments

The interest in CDBA has grown significantly over the past few years due to its promising therapeutic potential. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce side effects. For example, researchers have developed prodrug forms of CDBA that are more stable in vivo and have improved oral bioavailability.

In addition to these efforts, there has been increasing interest in understanding the molecular mechanisms underlying the biological activities of CDBA. Advanced techniques such as high-throughput screening and computational modeling have been employed to identify novel targets for CDBA and to design more potent analogs with enhanced therapeutic efficacy.

Conclusion

4-Chloro-N-[2-(dimethylamino)ethyl]-1,3-benzothiazol-2-amine (CDBA), with CAS No. 1105195-39-8, is a versatile compound with a wide range of biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As research continues to advance, it is likely that new applications for CDBA will be discovered, further expanding its potential impact on human health.